2-fluoro-N-(6-((2-((3-methylisoxazol-5-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide

• IUPAC Name: 2-fluoro-N-[6-[2-[(3-methyl-1,2-oxazol-5-yl)amino]-2-oxoethyl]sulfanylpyridazin-3-yl]benzamide
• InChI: InChI=1S/C17H14FN5O3S/c1-10-8-15(26-23-10)20-14(24)9-27-16-7-6-13(21-22-16)19-17(25)11-4-2-3-5-12(11)18/h2-8H,9H2,1H3,(H,20,24)(H,19,21,25)
• InChI Key: CHMPSKFNUXKRCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)NC(=O)CSC2=NN=C(C=C2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C17H14FN5O3S
• Molecular Weight: 387.4 g/mol

Description

2-fluoro-N-(6-((2-((3-methylisoxazol-5-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide is a useful research compound. Its molecular formula is C17H14FN5O3S and its molecular weight is 387.39. The purity is usually 95%.
BenchChem offers high-quality 2-fluoro-N-(6-((2-((3-methylisoxazol-5-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-fluoro-N-(6-((2-((3-methylisoxazol-5-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fluorinated Compounds in Medical Imaging

One significant application of fluorinated compounds is in the development of radiotracers for medical imaging, particularly positron emission tomography (PET). A study by Ohkubo et al. (2021) highlighted the automated radiosynthesis of two 18F-labeled tracers for imaging hypoxia and tau pathology in clinical applications, demonstrating the crucial role of fluorination in enhancing the diagnostic capabilities of PET imaging (Ohkubo et al., 2021).

Antimicrobial and Antitumor Applications

Fluorinated benzothiazoles have been synthesized and evaluated for their potent cytotoxic activities against certain cancer cell lines, offering a promising approach to cancer therapy (Hutchinson et al., 2001). Additionally, fluorobenzamides containing thiazole and thiazolidine have shown promising antimicrobial activities, suggesting potential applications in addressing microbial resistance (Desai et al., 2013).

Drug Discovery and Development

The fluorination of pharmaceutical compounds has been identified as a key strategy in drug discovery and development, enhancing drug properties such as potency, selectivity, and oral bioavailability. For instance, Lang et al. (1999) explored fluorine-18-labeled benzamide analogues for imaging the sigma2 receptor status of solid tumors with PET, underscoring the importance of fluorination in developing effective diagnostic tools (Lang et al., 1999).